Cas no 946326-60-9 (N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide)

• Product Name: N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide
• CAS No: 946326-60-9
• MF: C₁₆H₃₀N₂O
• MW: 266.422204494476
• CID: 5920628
• PubChem ID: 16895432
• Update Time: 2025-10-24

N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-propan-2-ylpiperidin-4-yl)methyl]cyclohexanecarboxamide
• CHEMBL4971212
• AKOS024491412
• N-((1-isopropylpiperidin-4-yl)methyl)cyclohexanecarboxamide
• VU0630785-1
• N-{[1-(propan-2-yl)piperidin-4-yl]methyl}cyclohexanecarboxamide
• 946326-60-9
• F5033-0123
• N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide

• Inchi： 1S/C16H30N2O/c1-13(2)18-10-8-14(9-11-18)12-17-16(19)15-6-4-3-5-7-15/h13-15H,3-12H2,1-2H3,(H,17,19)
• InChI Key： BAUYIZZGERVRHZ-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C(C)C)CC2)=O)CCCCC1

Computed Properties

• Exact Mass: 266.235813585g/mol
• Monoisotopic Mass: 266.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų

Additional information on N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide

Comprehensive Analysis of N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide (CAS No. 946326-60-9)

The compound N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide (CAS No. 946326-60-9) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a piperidine ring substituted with an isopropyl group and a cyclohexanecarboxamide moiety. This combination of functional groups makes it a subject of interest in pharmaceutical research, particularly in the development of novel bioactive compounds. The CAS No. 946326-60-9 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for piperidine derivatives has surged due to their versatility in drug discovery. The N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide structure is particularly intriguing because of its potential interactions with biological targets. Researchers are exploring its applications in central nervous system (CNS) therapeutics, given the piperidine ring's prevalence in neuromodulatory compounds. Additionally, the cyclohexanecarboxamide group may contribute to enhanced metabolic stability, a key consideration in modern drug design.

The synthesis of CAS No. 946326-60-9 involves multi-step organic reactions, often starting with the functionalization of piperidine-4-ylmethanol. The introduction of the isopropyl group and subsequent amidation with cyclohexanecarbonyl chloride are critical steps. Optimizing these processes is a focus area for chemists, as yield and purity are paramount for pharmaceutical applications. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to characterize the compound.

From a regulatory perspective, N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide is not classified as a controlled substance, but its use in research requires compliance with Good Laboratory Practices (GLP). The compound's safety profile is under investigation, with preliminary studies suggesting low acute toxicity. However, thorough toxicological assessments are recommended before large-scale applications.

The scientific community is also interested in the computational modeling of this compound. Molecular docking studies predict affinity for G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction. Such insights could pave the way for its use in personalized medicine, aligning with the growing trend of precision therapeutics.

In summary, N-{1-(propan-2-yl)piperidin-4-ylmethyl}cyclohexanecarboxamide (CAS No. 946326-60-9) represents a promising scaffold in medicinal chemistry. Its structural features and potential bioactivity make it a valuable candidate for further research, particularly in the realms of CNS disorders and GPCR-targeted therapies. As the pharmaceutical industry continues to innovate, compounds like this will play a crucial role in addressing unmet medical needs.